Cas no 51802-58-5 (5,7,7-trimethyl-6,7-dihydro-1H-1,4-diazepine-2,3-dicarbonitrile)

• Product Name: 5,7,7-trimethyl-6,7-dihydro-1H-1,4-diazepine-2,3-dicarbonitrile
• CAS No: 51802-58-5
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 2859090
• Update Time: 2025-06-08

5,7,7-trimethyl-6,7-dihydro-1H-1,4-diazepine-2,3-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 5,7,7-trimethyl-6,7-dihydro-1H-1,4-diazepine-2,3-dicarbonitrile
• MLS000720641
• HMS2706M24
• 5,7,7-trimethyl-1,6-dihydro-1,4-diazepine-2,3-dicarbonitrile
• SMR000336386

• Inchi： 1S/C10H12N4/c1-7-4-10(2,3)14-9(6-12)8(5-11)13-7/h14H,4H2,1-3H3
• InChI Key： SJMKVHYIWAULCJ-UHFFFAOYSA-N
• SMILES： N1C(C#N)=C(C#N)N=C(C)CC1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 408
• XLogP3: 0.4
• Topological Polar Surface Area: 72

Additional information on 5,7,7-trimethyl-6,7-dihydro-1H-1,4-diazepine-2,3-dicarbonitrile

Professional Introduction to Compound with CAS No. 51802-58-5 and Product Name: 5,7,7-trimethyl-6,7-dihydro-1H-1,4-diazepine-2,3-dicarbonitrile

The compound with the CAS number 51802-58-5 and the product name 5,7,7-trimethyl-6,7-dihydro-1H-1,4-diazepine-2,3-dicarbonitrile represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the diazepine class, which is well-known for its diverse biological activities and therapeutic potential. The structural features of this molecule, particularly its trimethyl-substituted moiety and the presence of dicarbonitrile groups, contribute to its unique chemical properties and make it a valuable candidate for further investigation.

In recent years, there has been growing interest in diazepine derivatives due to their potential applications in treating various neurological and psychiatric disorders. The 5,7,7-trimethyl-6,7-dihydro-1H-1,4-diazepine-2,3-dicarbonitrile structure has been studied for its ability to interact with specific neurotransmitter receptors, which could lead to the development of novel therapeutic agents. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in modulating pain perception and anxiety.

The dicarbonitrile functionality in the molecule is particularly noteworthy as it introduces a high degree of electrophilicity, making it a versatile scaffold for further chemical modifications. This feature allows researchers to explore various derivatization strategies aimed at enhancing the biological activity and pharmacokinetic properties of the compound. For instance, functionalization of the trimethyl-substituted nitrogen atoms could lead to the development of more potent and selective ligands for neurological targets.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of diazepine derivatives. Molecular modeling studies on 5,7,7-trimethyl-6,7-dihydro-1H-1,4-diazepine-2,3-dicarbonitrile have revealed potential binding interactions with several key proteins implicated in neurodegenerative diseases. These findings highlight the compound's potential as a lead molecule for drug discovery efforts targeting conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The trimethyl-substituted ring system is particularly sensitive to over-reaction conditions, necessitating careful optimization of synthetic protocols. Advances in catalytic methods have recently allowed for more efficient routes to complex diazepine derivatives like this one, reducing both reaction times and waste generation.

In conclusion, the compound with CAS No. 51802-58-5 and the product name 5,7,7-trimethyl-6,7-dihydro-1H-1,4-diazepine-2,3-dicarbonitrile represents a promising area of research within chemical biology and pharmaceutical science. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs aimed at treating neurological disorders. Continued investigation into its biological activity and synthetic pathways will likely yield valuable insights into potential therapeutic applications.